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Compound of Interest

Compound Name: Meta-chlorambucil

Cat. No.: B601057 Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of Chlorambucil

Introduction
Chlorambucil is a chemotherapy drug that has been primarily utilized in the treatment of chronic

lymphocytic leukemia.[1] It belongs to the nitrogen mustard class of alkylating agents and is

administered orally.[1] This document provides a comprehensive overview of the chemical

properties, structure, and relevant experimental methodologies associated with chlorambucil,

intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
The chemical and physical properties of chlorambucil are summarized in the tables below.

These properties are crucial for understanding its behavior in biological systems and for the

development of drug delivery systems.

Table 1: Chemical Identification of Chlorambucil
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Identifier Value

IUPAC Name
4-[4-[bis(2-chloroethyl)amino]phenyl]butanoic

acid[2]

CAS Number 305-03-3[2]

Chemical Formula C₁₄H₁₉Cl₂NO₂[1][2]

Molecular Weight 304.21 g/mol [1]

SMILES O=C(O)CCCC1=CC=C(N(CCCl)CCCl)C=C1[1]

InChI Key JCKYGMPEJWAADB-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of Chlorambucil

Property Value

Melting Point 65-69 °C[2]

Boiling Point 424.0 °C (Predicted)[3]

Water Solubility Practically insoluble[3][4]

pKa 5.8[1][5]

Appearance Pale brown to brown solid powder[1]

Chemical Structure
Chlorambucil is an aromatic nitrogen mustard.[1] Its structure consists of a benzenebutanoic

acid core with a bis(2-chloroethyl)amino group attached to the phenyl ring.[2] This bifunctional

alkylating agent is characterized by the presence of two reactive chloroethyl groups.[1]

Experimental Protocols
Synthesis of Chlorambucil
A common synthesis method for chlorambucil involves the following steps:
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Acylation: Acetanilide is acylated with succinic anhydride to form 4-(4-acetaminophenyl)-4-

ketobutyric acid.[3]

Reduction: The keto group of the resulting compound is reduced using hydrogen with a

palladium on carbon catalyst in a methanol solution. This yields the methyl ester of 4-(4-

acetaminophenyl)-butyric acid.[3]

Hydrolysis: The methyl ester is then treated with an alkali to hydrolyze both the amide and

ester groups, forming 4-(4-aminophenyl)butyric acid.[3]

Hydroxyethylation and Chlorination: The resulting compound is reacted with ethylene oxide,

followed by treatment with phosphoryl chloride to replace the hydroxyl groups with chlorine,

yielding chlorambucil.[6]

Determination of Chlorambucil in Plasma by HPLC-UV
A high-performance liquid chromatography with ultra-violet detection (HPLC-UV) method has

been developed for the determination of chlorambucil in plasma.[7]

Sample Preparation: 250 µL of plasma is treated with methanol for protein precipitation,

followed by filtration.[7]

Chromatography: The analysis is performed on a LiChrospher 100 RP-18 end-capped

column.[7]

Mobile Phase: The mobile phase consists of a mixture of acetonitrile, water, and formic acid.

[7]

Detection: Detection is carried out at a wavelength of 258 nm.[7]

Quantification: The lower limit of quantification (LLOQ) for this method is 0.075 μg/mL.[7]

Mechanism of Action and Signaling Pathway
Chlorambucil functions as an alkylating agent, exerting its cytotoxic effects by forming covalent

bonds with DNA.[8] This leads to DNA cross-linking, which disrupts DNA replication and

transcription, ultimately inducing cell cycle arrest and apoptosis.[9] The induction of apoptosis

by chlorambucil is often mediated by the p53 signaling pathway.
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Mechanism of Action of Chlorambucil.
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Experimental Workflow: HPLC-UV Analysis
The following diagram illustrates the workflow for the determination of chlorambucil in plasma

using HPLC-UV.

Sample Preparation HPLC-UV Analysis
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LiChrospher 100 RP-18

Column
UV Detection (258 nm)
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Workflow for HPLC-UV Determination of Chlorambucil.

Structure-Activity Relationship (SAR)
The chemical structure of chlorambucil is critical to its anticancer activity. The following points

summarize its structure-activity relationship:

Nitrogen Mustard Moiety: The bis(2-chloroethyl)amino group is the pharmacophore

responsible for the alkylating activity.[6] The nitrogen atom's lone pair of electrons facilitates

the formation of a highly reactive aziridinium ion, which then alkylates nucleophilic sites on

DNA.

Aromatic Ring: The aromatic ring delocalizes the nitrogen's lone pair, reducing the reactivity

of the nitrogen mustard compared to aliphatic mustards. This modulation of reactivity is

thought to contribute to its oral bioavailability and therapeutic index.[6]

Butanoic Acid Side Chain: The butanoic acid side chain influences the pharmacokinetic

properties of the drug, such as its absorption and distribution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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